Cas no 896301-44-3 (9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 896301-44-3
• MF: C₁₉H₁₃N₅O₅
• MW: 391.337023496628
• CID: 6042212
• PubChem ID: 135732220
• Update Time: 2025-07-08

9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• IOPODZOITLZDQE-UHFFFAOYSA-N
• F2565-0364
• 9-(1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 896301-44-3
• 9-(benzo[d][1,3]dioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS002007777
• 9-(1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-7H-purine-6-carboxamide

• Inchi： 1S/C19H13N5O5/c20-16(26)14-15-18(23-17(21-14)10-3-1-2-4-11(10)25)24(19(27)22-15)9-5-6-12-13(7-9)29-8-28-12/h1-7,21H,8H2,(H2,20,26)(H,22,27)/b17-10+
• InChI Key： JTGHRGZPRMLQHU-LICLKQGHSA-N
• SMILES： N1C2C(=N/C(=C3/C(=O)C=CC=C/3)/NC=2C(N)=O)N(C2=CC=C3OCOC3=C2)C1=O

Computed Properties

• Exact Mass: 391.09166853g/mol
• Monoisotopic Mass: 391.09166853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 140Ų

Additional information on 9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(2H-1,3-Benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 896301-44-3)

The compound 9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 896301-44-3) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in therapeutic agents. The structure of this molecule is characterized by a purine ring system with multiple substituents, including a benzodioxole group and a hydroxyphenyl moiety, which contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of purine derivatives in targeting various disease states, particularly in oncology and inflammation. The benzodioxole group in this compound is known to enhance the stability and bioavailability of the molecule, while the hydroxyphenyl substituent may play a role in modulating its pharmacokinetic properties. These features make this compound an attractive candidate for further preclinical and clinical evaluation.

The synthesis of 9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported optimized synthetic routes that improve the yield and purity of the compound, making it more accessible for large-scale production and subsequent biological testing.

In terms of biological activity, this compound has shown promising results in vitro assays targeting key enzymes and receptors involved in inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. Additionally, its effects on other targets such as lipoxygenases (LOX) and nuclear factor-kappa B (NF-kB) suggest a broader anti-inflammatory profile that warrants further investigation.

The purine ring system in this compound also contributes to its potential as an antiviral agent. Purines are structural components of nucleic acids and are often targeted by antiviral drugs due to their essential role in viral replication. The presence of the carboxamide group at position 6 further enhances the molecule's ability to interact with viral proteins or enzymes, making it a valuable lead compound for antiviral drug development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various therapeutic targets, such as kinases and proteases. The results indicate that the benzodioxole group plays a critical role in stabilizing interactions within the active site of these enzymes, thereby enhancing its therapeutic potential.

In conclusion, 9-(2H-1,3-benzodioxol-5-yl)-2-(2-hydroxyphenyl)-8 oxo 8 9 dihydro 7 H purine 6 carboxamide (CAS No. 896301 44 3) represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on its synthesis optimization and biological evaluation, this compound holds great promise for developing novel therapeutic agents targeting inflammation, oncology, and viral infections.